Cas no 172939-67-2 (3-O-Benzoyl-N-acetyl-a-D-galactosaminyl-1-O-N-(Fmoc)serine Phenacylester)

• Product Name: 3-O-Benzoyl-N-acetyl-a-D-galactosaminyl-1-O-N-(Fmoc)serine Phenacylester
• CAS No: 172939-67-2
• MF: C₄₁H₄₀N₂O₁₂
• MW: 752.762512207031
• CID: 905751
• PubChem ID: 71313701
• Update Time: 2025-06-15

3-O-Benzoyl-N-acetyl-a-D-galactosaminyl-1-O-N-(Fmoc)serine Phenacylester Chemical and Physical Properties

Names and Identifiers

• 3-O-Benzoyl-N-acetyl-a-D-galactosaminyl-1-O-N-(Fmoc)serine Phenacylester
• 3-O-Benzoyl-N-acetyl-α-D-galactosaMinyl-1-O-N-(FMoc)serine Phenacylester
• 2-Acetamido-3-O-benzoyl-2-deoxy-a-D-galactopyranosyl Fmoc serine phenacyl ester
• O-[2-(AcetylaMino)-3-O-benzoyl-2-deoxy-α-D-galactopyranosyl]-N-[(9H-fluoren-9-ylMethoxy)carbonyl]-L-serine 2-Oxo-2-phenylethyl Ester
• 172939-67-2
• [(2S,3R,4R,5R,6R)-3-Acetamido-2-[(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-oxo-3-phenacyloxypropoxy]-5-hydroxy-6-(hydroxymethyl)oxan-4-yl] benzoate
• 3-O-Benzoyl-N-acetyl-alpha-D-galactosaminyl-1-O-N-(Fmoc)serine Phenacylester

• Inchi： 1S/C41H40N2O12/c1-24(45)42-35-37(55-38(48)26-14-6-3-7-15-26)36(47)34(20-44)54-40(35)52-22-32(39(49)51-23-33(46)25-12-4-2-5-13-25)43-41(50)53-21-31-29-18-10-8-16-27(29)28-17-9-11-19-30(28)31/h2-19,31-32,34-37,40,44,47H,20-23H2,1H3,(H,42,45)(H,43,50)/t32-,34+,35+,36-,37+,40-/m0/s1
• InChI Key： LZIGGMMKYBMLGA-LSPWVGJGSA-N
• SMILES： O1[C@@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)OC(C1C=CC=CC=1)=O)NC(C)=O)OC[C@@H](C(=O)OCC(C1C=CC=CC=1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 752.25812472g/mol
• Monoisotopic Mass: 752.25812472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 55
• Rotatable Bond Count: 17
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 196Ų

Experimental Properties

• Melting Point: 139-140°C

Additional information on 3-O-Benzoyl-N-acetyl-a-D-galactosaminyl-1-O-N-(Fmoc)serine Phenacylester

Introduction to 3-O-Benzoyl-N-acetyl-α-D-galactosaminyl-1-O-N-(Fmoc)serine Phenacylester (CAS No. 172939-67-2)

3-O-Benzoyl-N-acetyl-α-D-galactosaminyl-1-O-N-(Fmoc)serine phenacylester is a sophisticated glycopeptide derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 172939-67-2, represents a critical intermediate in the synthesis of complex glycosidic structures, which are pivotal in the development of novel therapeutic agents. The intricate architecture of this molecule, featuring a N-acetyl-α-D-galactosamine core conjugated with a protected serine residue, makes it a valuable tool for studying carbohydrate-protein interactions and for designing glycosidase inhibitors.

The significance of this compound is further underscored by its application in the synthesis of glycopeptides, which are increasingly recognized for their role in various biological processes, including cell signaling, immune responses, and pathogen recognition. The presence of a Fmoc (fluorenylmethyloxycarbonyl) protecting group on the serine moiety enhances its utility in solid-phase peptide synthesis (SPPS), facilitating the controlled assembly of complex glycopeptide sequences. Additionally, the phenacyl ester group at the 1-O position provides stability during synthetic manipulations while allowing for selective cleavage under appropriate conditions.

In recent years, there has been a surge in research focused on glycosylation as a key modulator of protein function. The development of efficient methods for synthesizing glycopeptides has been instrumental in deciphering the roles of glycans in health and disease. Compounds like 3-O-Benzoyl-N-acetyl-α-D-galactosaminyl-1-O-N-(Fmoc)serine phenacylester (CAS No. 172939-67-2) have emerged as indispensable reagents for researchers aiming to probe these intricate biological mechanisms. The ability to precisely modify and study glycosidic linkages has opened new avenues for drug discovery, particularly in the treatment of diseases associated with aberrant glycosylation.

The structural features of this compound make it particularly suited for investigating the interactions between carbohydrates and proteins. For instance, the N-acetyl-α-D-galactosamine moiety is a common component of many glycoproteins and is involved in various recognition processes. By using this derivative as a probe, researchers can gain insights into how glycans influence protein folding, stability, and function. This knowledge is crucial for developing targeted therapies that modulate glycan-dependent pathways.

Moreover, the synthetic versatility of 3-O-Benzoyl-N-acetyl-α-D-galactosaminyl-1-O-N-(Fmoc)serine phenacylester (CAS No. 172939-67-2) has enabled its use in creating libraries of glycopeptide analogs for high-throughput screening. Such libraries are essential for identifying lead compounds with potential therapeutic applications. The Fmoc protection group allows for easy integration into existing synthetic protocols, while the phenacyl ester can be selectively removed to introduce different functionalities or to facilitate further derivatization.

The compound's utility extends beyond academic research; it also holds promise for industrial applications in biotechnology and pharmaceutical manufacturing. The ability to produce high-purity glycopeptides using well-established synthetic routes ensures that this intermediate can be reliably employed in large-scale production processes. This reliability is critical for developing cost-effective and scalable methods for producing therapeutic glycoproteins.

In conclusion, 3-O-Benzoyl-N-acetyl-α-D-galactosaminyl-1-O-N-(Fmoc)serine phenacylester (CAS No. 172939-67-2) is a versatile and highly functional glycopeptide derivative that plays a pivotal role in modern chemical biology and pharmaceutical research. Its unique structural features and synthetic advantages make it an invaluable tool for studying carbohydrate-protein interactions and for designing novel therapeutic agents. As research continues to uncover the importance of glycans in biological systems, compounds like this one will undoubtedly remain at the forefront of drug discovery efforts.